Cas no 28524-58-5 ([1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino-
• CAS No: 28524-58-5
• MF: C₆H₄N₆
• MW: 160.136158943176
• CID: 3929495
• PubChem ID: 10464587
• Update Time: 2025-05-20

[1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino-
• 5-AMINO-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBONITRILE
• AB01268371-03
• NCGC00330306-01
• AKOS002269333
• CCG-344729
• 5-amino[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
• LCDRZWPFFGXXGE-UHFFFAOYSA-N
• STK233695
• EN300-748872
• DBA52458
• 28524-58-5
• CS-0260295

• Inchi： 1S/C6H4N6/c7-1-4-2-12-6(9-3-10-12)11-5(4)8/h2-3H,(H2,8,9,10,11)
• InChI Key： LCDRZWPFFGXXGE-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(C#N)C(N)=N2

Computed Properties

• Exact Mass: 160.04974415Da
• Monoisotopic Mass: 160.04974415Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.9Ų

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino-

Introduction to [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino- (CAS No. 28524-58-5)

[1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino- (CAS No. 28524-58-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure and functional groups, which contribute to its potential therapeutic properties and biological activities.

The molecular formula of [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino- is C₉H₈N₆, and it has a molecular weight of approximately 196.19 g/mol. The compound features a triazolopyrimidine core with an amino group at the 5-position and a cyano group at the 6-position. These functional groups are crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino- in various therapeutic areas. One notable application is its use as a lead compound in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The triazolopyrimidine scaffold is known for its ability to inhibit viral replication by targeting specific viral enzymes.

In addition to its antiviral properties, [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino- has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. The amino group at the 5-position plays a critical role in enhancing the compound's cytotoxicity against cancer cells.

The pharmacokinetic properties of [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino- have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further drug development.

In the context of drug discovery and development, [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino- serves as a valuable scaffold for structure-activity relationship (SAR) studies. By modifying the substituents on the triazolopyrimidine core or introducing additional functional groups, researchers can optimize the compound's potency and selectivity for specific therapeutic targets.

The synthetic accessibility of [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino- is another advantage that contributes to its widespread use in research laboratories. Various synthetic routes have been developed to prepare this compound efficiently and cost-effectively. One common approach involves the reaction of a suitable pyrimidine derivative with an appropriate azide reagent followed by cyclization to form the triazolopyrimidine core.

In conclusion, [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 5-amino- (CAS No. 28524-58-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive candidate for the development of novel therapeutics targeting viral infections and cancer. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications.